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Compound of Interest

Compound Name: MK-1903

Cat. No.: B1677246

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of MK-1903, a potent and selective agonist of the hydroxycarboxylic acid receptor 2
(HCA2), also known as G protein-coupled receptor 109A (GPR109A). Adherence to these
guidelines is essential to ensure a safe laboratory environment.

Chemical Identification and Properties

Property Value

(4aR,5aR)-4,4a,5,5a-Tetrahydro-1H-
Chemical Name cyclopropa[l1][2]cyclopenta[3][4]pyrazole-3-
carboxylic acid[3][4]

CAS Number 1268882-43-4[3][4]
Molecular Formula CsHsN202[3]
Molecular Weight ~164.16 g/mol [3]
Appearance Off-white solid

Causes skin irritation, causes serious eye
Known Hazards

irritation, and may cause respiratory irritation[3]

Personal Protective Equipment (PPE)
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Based on the known hazards of MK-1903, the following personal protective equipment is

mandatory when handling this compound.

PPE Category

Equipment Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[2][5]

Protects against splashes that
can cause serious eye
irritation. A face shield provides
an additional layer of

protection for the entire face.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).[2]

Prevents skin contact that can
cause irritation. Gloves should
be inspected before use and
disposed of properly after

handling.

Body Protection

A lab coat or chemical-

resistant apron/coverall.[2]

Provides a barrier against
accidental spills and splashes
to the body.

Respiratory Protection

Use in a well-ventilated area or
with local exhaust ventilation
(e.g., fume hood). If dust is
generated, a NIOSH-approved

respirator is required.[5]

Minimizes the risk of inhaling
dust particles that may cause

respiratory tract irritation.

Experimental Workflow for Handling MK-1903

The following diagram outlines the standard workflow for safely handling MK-1903 in a

laboratory setting.
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Caption: Standard operational workflow for handling MK-1903.
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First-Aid Procedures

Immediate and appropriate first-aid is critical in the event of exposure to MK-1903.

Exposure Route First-Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4]

Remove contaminated clothing. Wash skin with
plenty of soap and water for at least 15 minutes.

Skin Contact e . .
If skin irritation occurs, seek medical attention.

[4]

Move the exposed person to fresh air at once. If

breathing is difficult, give oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
medical attention.[4]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Disposal Plan

All waste materials contaminated with MK-1903 must be treated as hazardous waste.
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Waste Type Disposal Procedure

Collect in a designated, labeled, and sealed

Solid Waste .

hazardous waste container.

Collect in a designated, labeled, and sealed
Liquid Waste hazardous waste container. Do not dispose of

down the drain.

) Dispose of in a designated hazardous waste
Contaminated PPE )
container.

All waste must be disposed of in accordance with local, state, and federal regulations. Contact
your institution's environmental health and safety department for specific guidance on
hazardous waste disposal.

Signaling Pathway of GPCR Agonists like MK-1903

MK-1903 acts as an agonist for the G protein-coupled receptor HCA2. The diagram below
illustrates the general signaling pathway initiated by a GPCR agonist.
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Caption: General signaling pathway of a GPCR agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
MK-1903]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677246#personal-protective-equipment-for-
handling-mk-1903]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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